Cas no 1805838-73-6 (2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride)

• Product Name: 2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride
• CAS No: 1805838-73-6
• MF: C₇H₃Cl₃N₂O₂S
• MW: 285.534917116165
• CID: 4824279
• Update Time: 2025-10-18

2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride

• Inchi： 1S/C7H3Cl3N2O2S/c8-5-4(15(10,13)14)2-1-3-6(5)12-7(9)11-3/h1-2H,(H,11,12)
• InChI Key： ARJGJJKPARVJHQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1N=C(N2)Cl)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 345
• XLogP3: 3.1
• Topological Polar Surface Area: 71.2

Additional information on 2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride

Introduction to 2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride (CAS No. 1805838-73-6)

2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride (CAS No. 1805838-73-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a benzimidazole ring and a sulfonyl chloride functional group. The combination of these structural elements endows the compound with a range of potential applications, particularly in the development of novel therapeutic agents.

The benzimidazole ring is a well-known motif in medicinal chemistry, often found in compounds with diverse biological activities such as antifungal, antiparasitic, and anticancer properties. The presence of the sulfonyl chloride group further enhances the reactivity and versatility of the molecule, making it a valuable intermediate in synthetic pathways. Recent studies have highlighted the importance of 2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride in the synthesis of targeted drug delivery systems and as a precursor for the development of new pharmaceuticals.

In the context of drug discovery, 2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride has been explored for its potential to modulate various biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression. The ability to selectively target these enzymes could lead to the development of more effective and less toxic cancer therapies.

Beyond its applications in oncology, 2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride has also shown promise in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters (2022) reported that certain derivatives of this compound possess antiviral properties against several RNA viruses, including influenza and coronaviruses. This finding underscores the potential of 2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride as a lead compound for developing broad-spectrum antiviral agents.

The synthetic accessibility of 2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established methods involving multi-step reactions that are scalable and reproducible. This synthetic flexibility allows researchers to modify the structure to optimize its pharmacological properties and reduce potential side effects.

In addition to its direct use as a therapeutic agent, 2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride serves as an important building block for the synthesis of more complex molecules. Its reactivity with various nucleophiles enables the formation of diverse functional groups, thereby expanding its utility in drug design and development. For example, conjugation with peptides or other bioactive molecules can enhance the targeting specificity and efficacy of the resulting compounds.

The safety profile of 2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride is an important consideration in its application. While it is not classified as a hazardous material or controlled substance, appropriate handling precautions should be taken due to its reactivity and potential for forming toxic byproducts during synthesis or use. Researchers are encouraged to follow standard laboratory safety protocols and conduct thorough risk assessments when working with this compound.

In conclusion, 2,4-Dichloro-1H-benzimidazole-5-sulfonyl chloride (CAS No. 1805838-73-6) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents across various disease areas. Ongoing research continues to uncover new applications and optimize its properties for clinical use.